Cas no 1894123-62-6 (1-Ethyl-3,3-dimethylcyclobutan-1-amine)

• Product Name: 1-Ethyl-3,3-dimethylcyclobutan-1-amine
• CAS No: 1894123-62-6
• MF: C₈H₁₇N
• MW: 127.22728228569
• MDL: MFCD30681986
• CID: 5616636
• PubChem ID: 115011161
• Update Time: 2025-06-10

1-Ethyl-3,3-dimethylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1894123-62-6
• 1-ethyl-3,3-dimethylcyclobutan-1-amine
• EN300-3175702
• 1-Ethyl-3,3-dimethylcyclobutan-1-amine

• MDL： MFCD30681986
• Inchi： 1S/C8H17N/c1-4-8(9)5-7(2,3)6-8/h4-6,9H2,1-3H3
• InChI Key： PTTPOVNWUFNMGZ-UHFFFAOYSA-N
• SMILES： NC1(CC)CC(C)(C)C1

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-Ethyl-3,3-dimethylcyclobutan-1-amine

Recent Advances in the Study of 1-Ethyl-3,3-dimethylcyclobutan-1-amine (CAS: 1894123-62-6) in Chemical Biology and Pharmaceutical Research

The compound 1-Ethyl-3,3-dimethylcyclobutan-1-amine (CAS: 1894123-62-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclobutane derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a compelling subject for further investigation.

One of the key areas of interest is the compound's role as a building block in the synthesis of novel bioactive molecules. Researchers have successfully utilized 1-Ethyl-3,3-dimethylcyclobutan-1-amine in the development of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy in modulating the activity of certain kinases, which are critical in cancer progression. The study highlighted the compound's ability to enhance selectivity and reduce off-target effects, a significant advancement in kinase inhibitor design.

In addition to its applications in oncology, 1-Ethyl-3,3-dimethylcyclobutan-1-amine has also been explored for its potential in central nervous system (CNS) disorders. A recent preclinical study investigated its neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's. The results suggested that the compound could mitigate oxidative stress and inflammation, two key pathological mechanisms in these conditions. These findings open new avenues for the development of neuroprotective agents based on this chemical scaffold.

The pharmacological profile of 1-Ethyl-3,3-dimethylcyclobutan-1-amine has been further elucidated through advanced computational and experimental techniques. Molecular docking studies have revealed its high affinity for specific protein targets, while in vitro assays have confirmed its bioactivity at nanomolar concentrations. These insights are crucial for optimizing its structure-activity relationships (SAR) and improving its therapeutic potential.

Despite these promising developments, challenges remain in the clinical translation of 1-Ethyl-3,3-dimethylcyclobutan-1-amine-based therapies. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on derivatization strategies to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, 1-Ethyl-3,3-dimethylcyclobutan-1-amine (CAS: 1894123-62-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from oncology to CNS disorders, driven by its unique structural and pharmacological properties. Continued research efforts are expected to unlock its full therapeutic potential, paving the way for innovative drug candidates in the near future.